Cas no 122413-80-3 (Ethanethiol,2,2'-iminobis-, bis(dihydrogen phosphate) (ester) (9CI))

• Product Name: Ethanethiol,2,2'-iminobis-, bis(dihydrogen phosphate) (ester) (9CI)
• CAS No: 122413-80-3
• MF: C₄H₁₃NO₆P₂S₂
• MW: 297.226640462875
• CID: 181345
• PubChem ID: 3078750
• Update Time: 2025-04-19

Ethanethiol,2,2'-iminobis-, bis(dihydrogen phosphate) (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2,2'-iminobis-, bis(dihydrogen phosphate) (ester) (9CI)
• 2-(2-phosphonosulfanylethylamino)ethylsulfanylphosphonic acid
• Phosphorothioic acid, S,S'-iminodiethylene ester, tetrahydrate
• 2,2'-Iminobisethanethiol bis(dihydrogen phosphate) tetrahydrate
• Bis(2-thiophosphatoethyl)amine tetrahydrate
• DTXSID10153596
• 122413-80-3
• Ethanethiol, 2,2'-iminobis-, bis(dihydrogen phosphate) (ester), tetrahydrate

• Inchi： 1S/C4H13NO6P2S2/c6-12(7,8)14-3-1-5-2-4-15-13(9,10)11/h5H,1-4H2,(H2,6,7,8)(H2,9,10,11)
• InChI Key： BSYDSZJNEYXRQH-UHFFFAOYSA-N
• SMILES： S(CCNCCSP(=O)(O)O)P(=O)(O)O

Computed Properties

• Exact Mass: 296.96609
• Monoisotopic Mass: 296.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Density: 1.752
• Boiling Point: 638°Cat760mmHg
• Flash Point: 339.7°C
• Refractive Index: 1.626
• PSA: 127.09
• LogP: 0.61870